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Scientists, and Drug Development Professionals
Introduction: 3-Propylaniline, a substituted aniline with the CAS number 2524-81-4, is a

valuable building block in organic synthesis, finding applications in the development of

pharmaceuticals, agrochemicals, and specialty dyes. Its chemical structure, featuring a propyl

group on the aniline ring, imparts specific solubility and reactivity characteristics that make it a

versatile intermediate for creating a diverse range of target molecules. This guide provides a

comprehensive overview of commercial suppliers, key technical data, and representative

experimental protocols involving 3-Propylaniline.

Commercial Availability and Physical Properties
3-Propylaniline is available from a variety of chemical suppliers, typically at purities of 95% or

higher. Researchers should always refer to the supplier's Certificate of Analysis (CoA) for lot-

specific purity and impurity information.

Table 1: Commercial Suppliers of 3-Propylaniline
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Supplier Reported Purity/Grades

Sigma-Aldrich 95%

Molport 95%

Echemi Industrial Grade

LookChem 99%

Molbase 96%, 98%

SynQuest Laboratories Inquire for details

BenchChem Inquire for details

Table 2: Physicochemical Properties of 3-Propylaniline

Property Value Source

CAS Number 2524-81-4 --INVALID-LINK--

Molecular Formula C₉H₁₃N --INVALID-LINK--

Molecular Weight 135.21 g/mol --INVALID-LINK--

Appearance
Pale-yellow to yellow-brown

liquid
--INVALID-LINK--

Boiling Point 230-232 °C --INVALID-LINK--

Density 0.958 g/mL at 25 °C --INVALID-LINK--

Solubility

Soluble in organic solvents

such as ethanol, diethyl ether,

and acetone. Sparingly soluble

in water.

General chemical knowledge

Experimental Protocols
The following are representative experimental protocols illustrating the use of 3-Propylaniline
in common organic transformations. These should be adapted and optimized based on specific

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1594038?utm_src=pdf-body
https://www.benchchem.com/product/b1594038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory conditions and desired outcomes.

Synthesis of an Azo Dye: N-(3-propylphenyl)-4-hydroxy-
1-naphthalenamine
Azo dyes are a significant class of colored compounds with wide-ranging applications. The

synthesis involves a diazotization reaction of the primary amine followed by coupling with an

activated aromatic compound.

Materials:

3-Propylaniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

2-Naphthol

Sodium hydroxide (NaOH)

Ethanol

Ice

Procedure:

Diazotization:

Dissolve 3-Propylaniline (1.35 g, 10 mmol) in a mixture of concentrated HCl (3 mL) and

water (10 mL) in a beaker.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (0.7 g, 10.1 mmol) in water (5

mL). Maintain the temperature below 5 °C.

Stir the resulting diazonium salt solution for 15-20 minutes at 0-5 °C.
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Coupling Reaction:

In a separate beaker, dissolve 2-Naphthol (1.44 g, 10 mmol) in an aqueous solution of

sodium hydroxide (0.4 g, 10 mmol) in water (20 mL).

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the alkaline 2-Naphthol

solution with vigorous stirring. A colored precipitate should form immediately.

Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete

coupling.

Isolation and Purification:

Collect the precipitated azo dye by vacuum filtration.

Wash the solid with cold water until the filtrate is neutral.

Recrystallize the crude product from an appropriate solvent, such as ethanol, to obtain the

purified N-(3-propylphenyl)-4-hydroxy-1-naphthalenamine.

Synthesis of N-(3-propylphenyl)acetamide
Amide formation is a fundamental reaction in organic and medicinal chemistry. This protocol

describes the acylation of 3-Propylaniline with acetyl chloride.

Materials:

3-Propylaniline

Acetyl chloride

Pyridine or triethylamine (as a base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution
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Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup:

Dissolve 3-Propylaniline (1.35 g, 10 mmol) and a slight excess of a base like pyridine

(0.87 g, 11 mmol) in dichloromethane (20 mL) in a round-bottom flask equipped with a

magnetic stirrer.

Cool the solution to 0 °C in an ice bath.

Acylation:

Slowly add acetyl chloride (0.83 g, 10.5 mmol) to the stirred solution. An exothermic

reaction may occur, so maintain the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours.

Work-up and Purification:

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude N-(3-propylphenyl)acetamide can be further purified by

recrystallization or column chromatography.

Visualizations
The following diagrams, generated using Graphviz, illustrate a typical experimental workflow

and a logical relationship relevant to the chemistry of 3-Propylaniline.
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Caption: Experimental workflow for the synthesis of an azo dye from 3-Propylaniline.
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Caption: Common reaction pathways for 3-Propylaniline.

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-
Propylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594038#commercial-suppliers-of-3-propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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